1-Isobutyl-5-methyl-1h-1,2,3-triazole-4-carboxylic acid

• Molecular Formula: C8H13N3O2
• Molecular Weight: 183.21 g/mol
• IUPAC Name: 5-methyl-1-(2-methylpropyl)triazole-4-carboxylic acid
• InChI: InChI=1S/C8H13N3O2/c1-5(2)4-11-6(3)7(8(12)13)9-10-11/h5H,4H2,1-3H3,(H,12,13)
• InChI Key: BZRWZUISRPZCHG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=NN1CC(C)C)C(=O)O

Description

1-Isobutyl-5-methyl-1H-1,2,3-triazole-4-carboxylic acid is a triazole derivative featuring a 1,2,3-triazole core substituted at position 1 with an isobutyl group, at position 5 with a methyl group, and at position 4 with a carboxylic acid moiety. These compounds are of significant interest due to their diverse applications in medicinal chemistry, materials science, and coordination chemistry. For example, triazole-carboxylic acids are known for their role as enzyme inhibitors, antibacterial agents, and ligands for metal complexes .

The isobutyl group at position 1 introduces steric bulk and hydrophobicity, which may influence solubility, tautomeric equilibria, and intermolecular interactions. The methyl group at position 5 and the carboxylic acid at position 4 contribute to electronic effects, such as hydrogen bonding and acidity, which are critical for biological activity and crystallographic packing .

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-Isobutyl-5-methyl-1h-1,2,3-triazole-4-carboxylic acid can be synthesized through the cycloaddition of aryl azides to phosphorus ketoylides. This method is particularly useful when the target compounds contain hydrophilic substituents . Another approach involves the decarboxylation of 1h-1,2,3-triazole-4-carboxylic acid derivatives, which proceeds smoothly with nearly quantitative yields .

Industrial Production Methods: Industrial production methods for 1,2,3-triazoles often involve metal-catalyzed reactions, such as the use of copper(I) catalysis in the Huisgen 1,3-dipolar cycloaddition reaction. This method ensures regioselectivity and high yields .

Chemical Reactions Analysis

Types of Reactions: 1-Isobutyl-5-methyl-1h-1,2,3-triazole-4-carboxylic acid undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding triazole N-oxides.

Reduction: Reduction reactions can convert the triazole ring into dihydrotriazoles.

Substitution: Substitution reactions, such as nucleophilic substitution, can introduce different functional groups into the triazole ring.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents like sodium borohydride and lithium aluminum hydride are used.

Substitution: Nucleophiles such as amines and thiols are commonly used in substitution reactions.

Major Products Formed: The major products formed from these reactions include triazole N-oxides, dihydrotriazoles, and various substituted triazoles .

Scientific Research Applications

1-Isobutyl-5-methyl-1h-1,2,3-triazole-4-carboxylic acid has a wide range of scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: This compound has shown potential as an inhibitor of enzymes such as carbonic anhydrase-II, making it useful in biochemical studies.

Medicine: It has been investigated for its anticancer, antimicrobial, and antiviral properties.

Industry: The compound is used in the development of agrochemicals and corrosion inhibitors.

Mechanism of Action

The mechanism of action of 1-Isobutyl-5-methyl-1h-1,2,3-triazole-4-carboxylic acid involves its interaction with specific molecular targets. For example, it can inhibit the activity of carbonic anhydrase-II by binding to its active site. This interaction disrupts the enzyme’s function, leading to its inhibitory effects . Additionally, the compound’s triazole ring can interact with various biological receptors, contributing to its diverse biological activities .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Substituent Effects

The following table summarizes key structural analogs of 1,2,3-triazole-4-carboxylic acids and their properties:

Compound Name	Substituents (Position 1)	Key Features	Applications/Properties	Reference ID
1-Benzyl-5-methyl-1H-1,2,3-triazole-4-carboxylic acid	Benzyl	Crystal structure resolved (R factor = 0.053); aromatic substituent enhances π-π interactions.	Potential ligand for metal coordination; studied for crystallographic packing.
1-(4-Ethoxyphenyl)-5-formyl-1H-1,2,3-triazole-4-carboxylic acid	4-Ethoxyphenyl	Exhibits ring-chain tautomerism (20% cyclic hemiacetal form); formyl group enables further functionalization.	Synthetic intermediate for heterocyclic compounds; role in analytical chemistry.
1-(4-Aminosulfonylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid	4-Aminosulfonylphenyl	Sulfonamide group enhances solubility and bioactivity.	Antibacterial activity; compared to ampicillin trihydrate in inhibitory assays.
1-Ethyl-4-methyl-1H-1,2,3-triazole-5-carboxylic acid	Ethyl	Smaller alkyl group reduces steric hindrance; lower molecular weight (155.16 g/mol).	Intermediate in pharmaceutical synthesis; CAS: 1368116-13-3.
1-(3-Chloro-4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid	3-Chloro-4-methoxyphenyl	Electron-withdrawing substituents (Cl, OMe) modulate electronic density.	Potential use in agrochemicals; molecular weight: 267.67 g/mol.

Key Comparative Insights

Substituent Effects on Tautomerism and Stability The 5-formyl derivative (1-(4-ethoxyphenyl)-5-formyl-1H-1,2,3-triazole-4-carboxylic acid) exhibits ring-chain tautomerism, with the open-chain carboxylic acid form dominating in solution (~80%) . The isobutyl group in the target compound may influence tautomeric equilibria by steric stabilization of the open-chain form, similar to ethyl or benzyl substituents .

Biological Activity Sulfonamide-bearing analogs (e.g., 1-(4-aminosulfonylphenyl)-5-methyl derivative) demonstrate notable antibacterial activity, with inhibitory effects comparable to ampicillin trihydrate at 100 mg/L .

Crystallographic and Coordination Properties

• The 1-benzyl-5-methyl derivative crystallizes with a well-defined structure (R factor = 0.053), forming hydrogen-bonded dimers via carboxylic acid groups .
• In coordination chemistry, 5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxylic acid (HL~1) forms complexes with Co(II) and Cu(II), leveraging the carboxylic acid for metal binding .

Synthetic Accessibility

• Ethyl 5-formyl-1-aryl-triazole-4-carboxylates are synthesized via base-catalyzed reactions of aryl azides with β-ketoesters, followed by saponification and deprotection . The isobutyl analog could follow a similar route using isobutyl azide as a starting material.

Contradictions and Limitations

• Substituents like benzyl or aryl groups enhance crystallinity but may reduce solubility in aqueous media compared to alkyl-substituted derivatives (e.g., ethyl or isobutyl) .

Biological Activity

1-Isobutyl-5-methyl-1H-1,2,3-triazole-4-carboxylic acid (CAS: 1267130-39-1) is a member of the triazole family, characterized by its unique structural features that include an isobutyl group and a methyl group attached to the triazole ring. This compound has garnered attention due to its potential biological activities and applications in medicinal chemistry and agriculture. The following sections detail its synthesis, biological activities, structure-activity relationships (SAR), and potential therapeutic applications.

Synthesis

The synthesis of 1-isobutyl-5-methyl-1H-1,2,3-triazole-4-carboxylic acid can be achieved through various methods typical for triazole derivatives. These methods often involve the reaction of appropriate azoles with isobutyl and methyl substituents under controlled conditions to yield the desired compound. The efficiency of these synthetic pathways is crucial for producing derivatives with enhanced biological activity.

Biological Activities

Research indicates that triazole derivatives, including 1-isobutyl-5-methyl-1H-1,2,3-triazole-4-carboxylic acid, exhibit a broad spectrum of biological activities. Notable pharmacological effects include:

• Antimicrobial Activity : Studies have shown that triazole derivatives possess significant antimicrobial properties against various bacterial and fungal strains.
• Anticancer Potential : Preliminary investigations suggest that this compound may inhibit the proliferation of cancer cell lines, although specific IC50 values for 1-isobutyl-5-methyl-1H-1,2,3-triazole-4-carboxylic acid are still under exploration.

Table 1: Summary of Biological Activities

Activity Type	Observed Effects	References
Antimicrobial	Effective against bacterial strains
Antifungal	Inhibitory effects on fungal growth
Anticancer	Potential growth inhibition in cell lines

Structure-Activity Relationships (SAR)

The unique combination of isobutyl and methyl groups in 1-isobutyl-5-methyl-1H-1,2,3-triazole-4-carboxylic acid enhances its solubility and potentially its biological activity compared to other triazoles. Comparative studies with structurally similar compounds reveal insights into how modifications influence activity:

Table 2: Structural Comparisons

Compound Name	Similarity Index	Key Features
1-Isopropyl-5-methyl-1H-1,2,3-triazole-4-carboxylic acid	0.95	Lacks isobutyl group
5-Methyl-1H-1,2,3-triazole-4-carboxylic acid	0.90	No alkyl substituent on N(1)
1-Benzyl-5-methyl-1H-[1,2,3]triazole-4-carboxylic acid	0.88	Contains benzyl substituent

These comparisons highlight the significance of specific functional groups in determining the pharmacological profile of triazole derivatives.

Case Studies

Recent studies have focused on evaluating the pharmacological potential of 1-isobutyl-5-methyl-1H-1,2,3-triazole-4-carboxylic acid through in vitro assays. For example:

Study on Anticancer Activity :
A study explored the effects of this compound on various human cancer cell lines. The findings indicated that it exhibited selective cytotoxicity against certain tumor types with IC50 values suggesting moderate potency compared to established anticancer agents.

Anti-inflammatory Properties :
Another investigation assessed the anti-inflammatory effects of related triazoles. Although direct data for 1-isobutyl-5-methyl-1H-triazole was limited, trends suggested that modifications enhancing electron-donating characteristics improved COX inhibition.

Future Directions

Further research is warranted to fully elucidate the pharmacological potential of 1-isobutyl-5-methyl-1H-triazole derivatives. This includes:

• In Vivo Studies : To evaluate efficacy and safety profiles.
• Mechanistic Studies : To understand the pathways through which these compounds exert their effects.